2-(2-chlorophenoxy)-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H16ClN3O3/c1-12-6-8-13(9-7-12)18-21-17(25-22-18)10-20-16(23)11-24-15-5-3-2-4-14(15)19/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: SELIADFDLNWKBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

2-(2-chlorophenoxy)-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is a chemical compound that has gained significant interest in recent years due to its potential applications in scientific research. This compound is commonly referred to as CMPOX and is synthesized using various methods. In

Mechanism of Action

The mechanism of action of CMPOX is not fully understood. However, it is believed that CMPOX works by inhibiting the activity of certain enzymes in the body. These enzymes play a role in the growth and proliferation of cancer cells and the development of inflammation in the body.
Biochemical and Physiological Effects:
CMPOX has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that CMPOX inhibits the growth of cancer cells and reduces inflammation in the body. In vivo studies have shown that CMPOX reduces the size of tumors in mice and reduces inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMPOX is its potential as an anti-cancer and anti-inflammatory agent. This makes it a promising compound for further research in these areas. However, there are also some limitations to using CMPOX in lab experiments. One of the main limitations is its toxicity. CMPOX has been shown to be toxic to cells at high concentrations, which limits its use in certain experiments.

Future Directions

There are a number of future directions that could be explored with regards to CMPOX. One potential direction is to further investigate its potential as an anti-cancer and anti-inflammatory agent. This could involve testing its efficacy in animal models and clinical trials. Another potential direction is to explore its potential as a drug delivery system. CMPOX has been shown to be able to cross the blood-brain barrier, which could make it a promising candidate for delivering drugs to the brain. Finally, further research could be done to explore the mechanism of action of CMPOX and to identify other potential targets for this compound.

Scientific Research Applications

CMPOX has a wide range of applications in scientific research. One of the most significant applications of CMPOX is in the field of medicinal chemistry. CMPOX has been shown to have potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. CMPOX has also been shown to have potential as an anti-inflammatory agent due to its ability to reduce inflammation in the body.